Cas no 1374658-83-9 (Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
• CAS No: 1374658-83-9
• MF: C₉H₁₅BrFNO₂
• MW: 268.123305559158
• MDL: MFCD23105996
• CID: 3162738
• PubChem ID: 72208291
• Update Time: 2025-06-07

Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
• 1-Boc-3-bromomethyl-3-fluoroazetidine
• FCH2311222
• PB39181
• SB20689
• AK173741
• 1-Boc-3-(Bromomethyl)-3-fluoroazetidine
• tert-Butyl 3-(bromomethyl)-3-fluoro-azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(bromomethyl)-3-fluoro-, 1,1-dimethylethyl ester
• CS-0048371
• MFCD23105996
• ZEC65883
• DB-173725
• AKOS025396147
• SY121989
• AS-51789
• SCHEMBL20136928
• P13541
• tert-butyl3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
• 1374658-83-9

• MDL： MFCD23105996
• Inchi： 1S/C9H15BrFNO2/c1-8(2,3)14-7(13)12-5-9(11,4-10)6-12/h4-6H2,1-3H3
• InChI Key： XBEPSYXHSSWJFY-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 267.02702g/mol
• Monoisotopic Mass: 267.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.9